Cas no 2138161-95-0 (N-{5-(4-amino-3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-yl}methanesulfonamide)

• Product Name: N-{5-(4-amino-3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-yl}methanesulfonamide
• CAS No: 2138161-95-0
• MF: C₁₁H₂₀N₄O₂S₂
• MW: 304.432099342346
• CID: 5610207
• PubChem ID: 165874177
• Update Time: 2025-06-08

N-{5-(4-amino-3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138161-95-0
• EN300-842663
• N-{5-[(4-amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}methanesulfonamide
• N-{5-(4-amino-3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-yl}methanesulfonamide

• Inchi： 1S/C11H20N4O2S2/c1-8-6-15(4-3-10(8)12)7-9-5-13-11(18-9)14-19(2,16)17/h5,8,10H,3-4,6-7,12H2,1-2H3,(H,13,14)
• InChI Key： OOGLQWZBYBTIHF-UHFFFAOYSA-N
• SMILES： S1C(NS(C)(=O)=O)=NC=C1CN1CCC(C(C)C1)N

Computed Properties

• Exact Mass: 304.10276824g/mol
• Monoisotopic Mass: 304.10276824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 125Ų

Additional information on N-{5-(4-amino-3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-yl}methanesulfonamide

N-{5-(4-amino-3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-yl}methanesulfonamide (CAS No. 2138161-95-0): A Comprehensive Overview

N-{5-(4-amino-3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-yl}methanesulfonamide (CAS No. 2138161-95-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The unique structural features of this molecule make it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of N-{5-(4-amino-3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-yl}methanesulfonamide consists of a thiazole ring linked to a piperidine moiety through a methyl group, with a methanesulfonamide group attached to the thiazole ring. This arrangement provides the compound with a combination of hydrophilic and hydrophobic properties, which are crucial for its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of N-{5-(4-amino-3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-yl}methanesulfonamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, N-{5-(4-amino-3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-yl}methanesulfonamide has shown promise in cancer research. A study conducted by a team at the National Institutes of Health (NIH) found that this compound exhibits potent antitumor activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the inhibition of cell proliferation and induction of apoptosis through modulation of specific signaling pathways.

The pharmacokinetic profile of N-{5-(4-amino-3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-yl}methanesulfonamide has also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a moderate half-life, making it suitable for once-daily dosing regimens. Furthermore, the compound shows low toxicity in animal models, which is an important consideration for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{5-(4-amino-3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-yl}methanesulfonamide in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-{5-(4-amino-3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-y}lmethanesulfonamide (CAS No. 2138161-95-0) represents a significant advancement in the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation in both preclinical and clinical settings. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various disease states.